Cas no 1189425-15-7 (5-[(2-chloro-4-fluorophenyl)methyl]-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 5-[(2-chloro-4-fluorophenyl)methyl]-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1189425-15-7
• MF: C₂₅H₁₉ClFN₃O₂
• MW: 447.888668298721
• CID: 5391182
• Update Time: 2025-10-24

5-[(2-chloro-4-fluorophenyl)methyl]-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(2-chloro-4-fluorophenyl)methyl]-3-[(3-methoxyphenyl)methyl]pyrimido[5,4-b]indol-4-one
• 5-[(2-chloro-4-fluorophenyl)methyl]-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C25H19ClFN3O2/c1-32-19-6-4-5-16(11-19)13-29-15-28-23-20-7-2-3-8-22(20)30(24(23)25(29)31)14-17-9-10-18(27)12-21(17)26/h2-12,15H,13-14H2,1H3
• InChI Key： MZXXLGMAAYOQHE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2Cl)C2=C(C=CC=C2)C2N=CN(CC3=CC=CC(OC)=C3)C(=O)C1=2

Additional information on 5-[(2-chloro-4-fluorophenyl)methyl]-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Introduction to Compound CAS No. 1189425-15-7: 5-[(2-Chloro-4-Fluorophenyl)methyl]-3-[(3-Methoxyphenyl)methyl]-3H,4H,5H-Pyrimido[5,4-b]indol-4-one

5-[(2-Chloro-4-Fluorophenyl)methyl]-3-[(3-Methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1189425-15-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidoindoles, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties.

The molecular structure of 5-[(2-Chloro-4-fluorophenyl)methyl]-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one is characterized by a central pyrimidoindole core substituted with specific functional groups. The presence of a 2-chloro-4-fluorophenylmethyl and a 3-methoxyphenylmethyl group imparts unique chemical and biological properties to this compound. These substituents not only enhance the compound's solubility and bioavailability but also contribute to its selective binding to various biological targets.

Recent studies have highlighted the potential of CAS No. 1189425-15-7 in various therapeutic areas. One notable application is in the treatment of cancer. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its antitumor properties, 5-[(2-Chloro-4-fluorophenyl)methyl]-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one has been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective potential of CAS No. 1189425-15-7 has also been explored in preclinical studies. Research conducted at the University of California has shown that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the activation of Nrf2 signaling pathways and the inhibition of caspase-dependent apoptosis.

The pharmacokinetic properties of 5-[(2-Chloro-4-fluorophenyl)methyl]-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one have been extensively studied to optimize its therapeutic use. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Safety assessments have also been conducted to evaluate the potential side effects of CAS No. 1189425-15-7. Preclinical toxicity studies in animal models have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 5-[(2-Chloro-4-fluorophenyl)methyl]-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1189425-15-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting cancer, inflammation, and neurodegenerative diseases.